Cas no 946884-41-9 (4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol)

• Product Name: 4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol
• CAS No: 946884-41-9
• MF: C₈H₅BrN₂O₂S
• MW: 273.106499433517
• MDL: MFCD21605750
• CID: 4666838
• Update Time: 2025-10-31

4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(5-Bromo-1,3,4-thiadiazol-2-yl)oxy]phenol
• 4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol

• MDL： MFCD21605750
• Inchi： 1S/C8H5BrN2O2S/c9-7-10-11-8(14-7)13-6-3-1-5(12)2-4-6/h1-4,12H
• InChI Key： NZKKMMCHFUZBIE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC2=NN=C(Br)S2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol

Comprehensive Overview of 4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol (CAS No. 946884-41-9)

4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol (CAS No. 946884-41-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and utility in material science. The presence of both a bromo substituent and a phenolic hydroxyl group in its structure makes it a versatile intermediate for further chemical modifications.

One of the most frequently searched questions about this compound is: "What are the applications of 4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol?" Researchers have explored its potential in pharmaceutical development, particularly as a building block for novel drug candidates. Its thiadiazole moiety is often associated with antimicrobial, antifungal, and anti-inflammatory properties, making it a promising scaffold for medicinal chemistry. Additionally, its phenolic group allows for further functionalization, enabling the synthesis of more complex molecules.

Another hot topic in the scientific community is the use of 4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol in material science. The compound's ability to form stable heterocyclic structures makes it valuable for designing advanced materials, such as organic semiconductors and photovoltaic materials. These applications align with the growing demand for sustainable and energy-efficient technologies, a trend that has been widely discussed in recent years.

From a synthetic chemistry perspective, the compound's CAS No. 946884-41-9 is often referenced in patents and research papers. Its synthesis typically involves the reaction of 5-bromo-1,3,4-thiadiazol-2-ol with a hydroxyphenyl derivative, followed by purification steps to achieve high purity. The detailed synthetic routes and optimization conditions are frequently sought after by chemists and researchers working on heterocyclic chemistry.

Environmental and safety considerations are also critical when discussing 4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are essential to minimize any potential risks. This aligns with the broader industry focus on green chemistry and sustainable practices, which are increasingly important to both researchers and regulatory bodies.

In summary, 4-[(5-bromo-1,3,4-thiadiazol-2-yl)oxy]phenol (CAS No. 946884-41-9) is a multifaceted compound with significant potential in pharmaceuticals, material science, and chemical synthesis. Its unique structure and reactivity make it a valuable tool for researchers exploring new frontiers in science and technology. As interest in thiadiazole derivatives continues to grow, this compound is likely to remain a focal point of innovation and discovery.